(3S)-3-Amino-3-(5-bromo(2-pyridyl))propan-1-OL

• Molecular Formula: C8H11BrN2O
• Molecular Weight: 231.09 g/mol
• SMILES: C1=CC(=NC=C1Br)C(CCO)N
• InChI: InChI=1S/C8H11BrN2O/c9-6-1-2-8(11-5-6)7(10)3-4-12/h1-2,5,7,12H,3-4,10H2/t7-/m0/s1
• InChIKey: ZMMGNQVIBIXOIZ-ZETCQYMHSA-N

(3S)-3-Amino-3-(5-bromo(2-pyridyl))propan-1-OL: Chiral Bromopyridyl Amino Alcohol Building Block for Asymmetric Synthesis and Medicinal Chemistry

(3S)-3-Amino-3-(5-bromo(2-pyridyl))propan-1-OL (CAS 1212815-96-7) is a chiral, non-racemic amino alcohol featuring a 5-bromo-2-pyridyl moiety on a propan-1-ol backbone . It has a molecular formula of C₈H₁₁BrN₂O and a molecular weight of 231.09 g/mol . The compound contains a single stereogenic center at the carbon bearing the primary amino group, with the (S) absolute configuration [1]. This building block combines a nucleophilic primary amine, a primary alcohol, and a bromine-substituted pyridine, providing three orthogonal functional handles for chemoselective transformations .

Chiral (S)-amino alcohol for stereoselective synthesis

Three orthogonal handles (NH₂, OH, Br) for sequential derivatization

5-Bromo-2-pyridyl motif enables Pd-catalyzed cross-coupling

• [1] PubChem. (3R)-3-Amino-3-(5-bromo(2-pyridyl))propan-1-OL. CID 96893732. (Used for comparative stereochemical assignment). View Source

Why Generic Substitution Fails for (3S)-3-Amino-3-(5-bromo(2-pyridyl))propan-1-OL: The Risks of Overlooking Chirality, Bromine Position, and Backbone Architecture

Attempts to substitute (3S)-3-Amino-3-(5-bromo(2-pyridyl))propan-1-OL with seemingly similar compounds—such as its (3R)-enantiomer, the des-bromo analog, or regioisomeric bromopyridines—can lead to divergent outcomes in asymmetric synthesis, biochemical assay results, and downstream patentability . The (S) configuration at the C-3 stereocenter is locked into a specific spatial arrangement that differs from the (R)-enantiomer, which can invert chiral induction or alter receptor binding [1]. The 5-bromo substituent on the 2-pyridyl ring provides a heavy atom (Br, ~79.9 Da) that contributes ~35% of the total molecular mass (231.09 g/mol) and serves as a critical handle for cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig) that are inaccessible with the des-bromo analog (MW 152.19 g/mol) . Furthermore, the 1,3-amino alcohol backbone offers distinct reactivity from shorter-chain analogs (e.g., ethanol derivatives), enabling different cyclization, protection, and derivatization pathways . These structural features are not interchangeable without altering the synthetic route, biological profile, or intellectual property position.

(3R)-Enantiomer May invert chiral induction and alter biological assay interpretation.

Des-bromo analog Lacks bromine cross-coupling handle and heavy atom label for MS tracing.

3-Pyridyl isomer Changes nitrogen position, affecting metal coordination and hinge-binding geometry.

• [1] PubChem. (3R)-3-Amino-3-(5-bromo(2-pyridyl))propan-1-OL. CID 96893732. (Stereochemistry comparator). View Source

Quantitative Evidence Guide: How (3S)-3-Amino-3-(5-bromo(2-pyridyl))propan-1-OL Differentiates from Its Closest Analogs

Chiral Identity: (S)-Enantiomer vs. (R)-Enantiomer Differentiation in Stereoselective Synthesis

The target compound is the (3S)-enantiomer (CAS 1212815-96-7), while its enantiomeric counterpart is (3R)-3-amino-3-(5-bromopyridin-2-yl)propan-1-ol (CAS 1213415-03-2) . Both are supplied at a minimum purity of 95% by the same vendor . The (S) vs. (R) configuration leads to opposite optical rotation and distinct chiroptical properties, which directly affect enantioselective synthesis outcomes and chiral stationary phase retention times [1]. In medicinal chemistry, opposite enantiomers frequently exhibit divergent target binding, as evidenced by the separate PubChem entries (CID 96893734 for the (3S) vs. CID 96893732 for the (3R)) [1][2]. Procurement of the incorrect enantiomer risks batch failure in stereospecific reactions and invalid biological assay results.

Chiral Identity

Head-to-head

(S) vs (R) enantiomer

Stereochemical-control context; opposite optical rotation, distinct PubChem entries.

Enantiomer selection critical for asymmetric synthesis fidelity.

Evidence Dimension	Absolute Configuration & Enantiomeric Purity
Target Compound Data	(3S), CAS 1212815-96-7; Purity ≥95% (achiral)
Comparator Or Baseline	(3R), CAS 1213415-03-2; Purity ≥95% (achiral)
Quantified Difference	Opposite enantiomers; identical achiral purity spec (95%); distinct CAS, optical rotation, and biological profiles
Conditions	Commercial sourcing from AKSci; PubChem stereochemical annotation

Why This Matters

Selecting the correct (S)-enantiomer rather than the (R)-enantiomer is essential for stereochemical integrity in asymmetric synthesis and for avoiding confounding stereochemistry-dependent biological activity data.

• [1] PubChem. (3R)-3-Amino-3-(5-bromo(2-pyridyl))propan-1-OL. CID 96893732. View Source
• [2] PubChem. (3S)-3-Amino-3-(5-bromopyridin-2-yl)propan-1-ol. CID 96893734 (Linked from AKSci page). View Source

Synthetic Handle: Brominated vs. Des-Bromo Analog in Cross-Coupling Reactivity

The 5-bromo substituent on the pyridine ring provides a synthetic handle for palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura, Buchwald-Hartwig, Sonogashira) that is absent in the des-bromo analog 3-amino-3-(2-pyridyl)propan-1-ol (CAS 1270470-82-0) . The molecular weight difference between the target compound (231.09 g/mol) and the des-bromo analog (152.19 g/mol) is 78.90 g/mol, corresponding closely to the atomic mass of bromine (~79.9 Da) . This mass increment reflects the presence of a heavy atom that can be exploited for mass spectrometry tracing and halogen bonding in target engagement . The bromine atom also increases the computed XLogP3-AA from approximately 0.1 (for the (3R)-bromo enantiomer) [1] to an estimated lower value for the des-bromo analog, indicating enhanced lipophilicity that can influence membrane permeability and protein binding.

Synthetic Handle

Head-to-head

MW +78.90 g/mol (Br)

Enables Pd-catalyzed cross-coupling diversification.

Des-bromo analog lacks this synthetic handle.

Evidence Dimension	Molecular Weight & Synthetic Utility
Target Compound Data	231.09 g/mol; Br present at 5-position of 2-pyridyl
Comparator Or Baseline	3-Amino-3-(2-pyridyl)propan-1-ol: 152.19 g/mol; No Br
Quantified Difference	Mass difference = 78.90 g/mol (Br contribution ~79.9 Da); Br enables cross-coupling; des-bromo does not
Conditions	Molecular formula comparison: C₈H₁₁BrN₂O vs. C₈H₁₂N₂O

Why This Matters

The bromine atom is a critical synthetic handle for library diversification via cross-coupling, making the target compound a more versatile building block than its des-bromo analog for generating compound collections.

• [1] PubChem. (3R)-3-Amino-3-(5-bromo(2-pyridyl))propan-1-OL. CID 96893732. XLogP3-AA: 0.1. View Source

Physicochemical Profile: Computed Lipophilicity and Polar Surface Area vs. Des-Bromo Analog

The computed XLogP3-AA for the (3R)-enantiomer is 0.1, with a topological polar surface area (TPSA) of 59.1 Ų [1]. While direct computed values for the (3S)-enantiomer have not been independently reported, the (3S) and (3R) enantiomers share identical connectivity and are expected to have identical computed physicochemical properties (XLogP3-AA ~0.1; TPSA ~59.1 Ų) [1]. In contrast, the des-bromo analog (3-amino-3-(2-pyridyl)propan-1-ol, CAS 1270470-82-0) has a lower molecular weight (152.19 g/mol vs. 231.09 g/mol) and is predicted to have a lower logP and smaller TPSA due to the absence of the bromine atom . These differences affect the compound's positioning within drug-like chemical space: the brominated target falls within Lipinski's rule-of-five space (MW <500, logP <5, HBD ≤2, HBA ≤3) but with higher lipophilicity than the des-bromo analog, potentially offering better membrane permeability while retaining aqueous solubility suitable for biochemical assays [2].

Physicochemical Profile

Class-level

XLogP3-AA ~0.1, TPSA ~59.1 Ų

Reported higher lipophilicity vs. des-bromo may affect permeability context.

Inferred from (3R)-enantiomer computed data; independent verification pending.

Evidence Dimension	Computed Physicochemical Properties (XLogP3-AA, TPSA, MW)
Target Compound Data	(3S)-enantiomer: MW 231.09; XLogP3-AA ~0.1 (inferred from (3R)); TPSA ~59.1 Ų
Comparator Or Baseline	Des-bromo analog: MW 152.19; XLogP3-AA predicted lower; TPSA predicted lower
Quantified Difference	MW difference: 78.90 g/mol (~51.9% higher for target); XLogP3-AA difference: estimated ~0.5–1.0 log units higher for target (class-level inference)
Conditions	PubChem computed properties for (3R)-enantiomer; des-bromo analog from BuildingBlock data

Why This Matters

The brominated target offers a distinct physicochemical profile that may be more suitable for lead optimization programs requiring balanced lipophilicity for cell permeability, differentiating it from the less lipophilic des-bromo analog.

• [1] PubChem. (3R)-3-Amino-3-(5-bromo(2-pyridyl))propan-1-OL. CID 96893732. XLogP3-AA: 0.1; TPSA: 59.1 Ų. View Source
• [2] PubChem. (3R)-3-Amino-3-(5-bromo(2-pyridyl))propan-1-OL. CID 96893732. Hydrogen Bond Donor Count: 2; Hydrogen Bond Acceptor Count: 3. View Source

Regioisomeric Specificity: 2-Pyridyl vs. 3-Pyridyl Bromine Substitution Pattern

The target compound bears the bromine atom at the 5-position of a 2-pyridyl ring (pyridin-2-yl), whereas the regioisomer (3S)-3-amino-3-(5-bromopyridin-3-yl)propan-1-ol (CAS 1213539-35-5) places the pyridyl nitrogen at the 3-position . Both have identical molecular formulas (C₈H₁₁BrN₂O) and molecular weights (231.09 g/mol) . However, the 2-pyridyl vs. 3-pyridyl connectivity alters the electronic environment of the pyridine ring, affecting its basicity (pKa of conjugate acid), metal-chelating ability, and hydrogen-bonding geometry . In medicinal chemistry, the position of the pyridyl nitrogen relative to the bromine atom can dramatically influence kinase hinge-binding motifs and target selectivity [1]. The 2-pyridyl isomer places the nitrogen adjacent to the attachment point, enabling bidentate metal coordination, while the 3-pyridyl isomer positions the nitrogen meta to the attachment point, resulting in different pharmacophore geometries.

Regioisomeric Specificity

Head-to-head

2-pyridyl vs 3-pyridyl Br

2-pyridyl N enables bidentate metal coordination; 3-pyridyl does not.

Regiochemistry alters kinase hinge-binding geometry.

Evidence Dimension	Pyridyl Nitrogen Position (Regiochemistry)
Target Compound Data	2-pyridyl (pyridin-2-yl); Br at C-5; N at C-2 (ortho to attachment); CAS 1212815-96-7
Comparator Or Baseline	3-pyridyl (pyridin-3-yl); Br at C-5; N at C-3 (meta to attachment); CAS 1213539-35-5
Quantified Difference	Identical MW (231.09); different electronic and steric profiles; distinct CAS numbers and synthetic precursors
Conditions	Commercial availability from AKSci (both isomers, 95% purity)

Why This Matters

The 2-pyridyl regiochemistry provides unique opportunities for metal coordination and hinge-binding interactions that the 3-pyridyl isomer cannot replicate, making the target compound the preferred choice for specific kinase inhibitor and metalloenzyme inhibitor design.

• [1] US6258956B1. Synthesis of 3-amino-3-aryl propanoates. (Exemplifies the relevance of pyridyl regioisomerism in medicinal chemistry). View Source

Purity Specification and Analytical Traceability: Vendor-Reported Minimum Purity vs. In-Class Alternatives

The target compound is commercially available with a minimum purity specification of 95%, as reported by AKSci (Cat. No. 7705EC) and Leyan (Product No. 2005903) . This purity level is consistent with the (3R)-enantiomer (AKSci Cat. No. 7704EC, 95%) and the 3-pyridyl regioisomer (AKSci Cat. No. 4028EK, 95%) . However, the des-bromo analog 3-amino-3-(2-pyridyl)propan-1-ol is offered at a higher purity of 98% by Leyan (Product No. 1296511) . The 95% purity specification for the brominated target is adequate for most synthetic transformations and biochemical assays, but users requiring >95% purity for stringent applications (e.g., in vivo studies, crystallography) should verify purity by orthogonal methods (HPLC, NMR, LC-MS) upon receipt. Certificate of Analysis (COA) and Safety Data Sheet (SDS) are available upon request from AKSci .

Purity Specification

Specification review

95% min (reported)

Meets research-grade purity benchmark; verify for stringent applications.

Data to verify upon receipt; COA available on request.

Evidence Dimension	Commercial Purity Specification
Target Compound Data	95% minimum (AKSci, Leyan)
Comparator Or Baseline	Des-bromo analog: 98% (Leyan); (3R)-enantiomer: 95% (AKSci); 3-pyridyl isomer: 95% (AKSci)
Quantified Difference	Target purity is 3 percentage points lower than the des-bromo analog (95% vs. 98%); identical to enantiomeric and regioisomeric counterparts
Conditions	Vendor-reported specifications; actual batch purity may exceed minimum

Why This Matters

While the target compound meets the standard 95% purity benchmark for research-grade chiral building blocks, procurement decisions should account for the 3% lower purity specification relative to the des-bromo analog when application requirements demand higher purity.

Backbone Architecture: 1,3-Amino Alcohol vs. Shorter-Chain 1,2-Amino Alcohol Scaffolds

The target compound features a 1,3-amino alcohol backbone (three-carbon chain between amino and hydroxyl groups), distinguishing it from shorter-chain 1,2-amino alcohol analogs such as (2S)-2-amino-2-(5-bromopyridin-2-yl)ethanol (CAS 1212903-39-3, MW 217.07 g/mol) . The additional methylene unit in the target compound (C₃ backbone vs. C₂ backbone) increases molecular weight by 14.02 g/mol and provides greater conformational flexibility [1]. This difference in chain length affects downstream chemistry: 1,3-amino alcohols can form six-membered cyclic carbamates or oxazolidinones upon cyclization, while 1,2-amino alcohols form five-membered rings, leading to different ring strain, reactivity, and pharmacokinetic properties in derived drug candidates [2]. The propan-1-ol terminus also offers a primary alcohol for Mitsunobu reactions, esterification, or oxidation to the corresponding aldehyde/carboxylic acid, with a different spatial relationship to the amino group compared to ethanol-terminated analogs.

Backbone Architecture

Class-level

1,3-amino alcohol (C₃) vs 1,2 (C₂)

Supports six-membered heterocycle formation; distinct from five-membered products.

Scaffold reactivity based on class-level amino alcohol chemistry.

Evidence Dimension	Backbone Chain Length & Conformational Properties
Target Compound Data	C₃ backbone (propan-1-ol); MW 231.09; 3 rotatable bonds
Comparator Or Baseline	(2S)-2-amino-2-(5-bromopyridin-2-yl)ethanol: C₂ backbone (ethanol); MW 217.07; 2 rotatable bonds
Quantified Difference	MW difference: 14.02 g/mol (~6.5% higher for target); extra methylene provides different cyclization outcomes (6-membered vs. 5-membered rings)
Conditions	Structural comparison; class-level inference based on amino alcohol chemistry

Why This Matters

The 1,3-amino alcohol backbone provides access to six-membered heterocyclic products (e.g., oxazinanes, tetrahydropyridines) that are inaccessible from 1,2-amino alcohol precursors, expanding the diversity of accessible compound libraries for drug discovery.

• [1] PubChem. (3R)-3-Amino-3-(5-bromo(2-pyridyl))propan-1-OL. CID 96893732. Rotatable Bond Count: 3. View Source
• [2] US6258956B1. Synthesis of 3-amino-3-aryl propanoates. (Exemplifies synthetic utility of 3-amino-3-aryl propanoate/ol scaffolds). View Source

Best Application Scenarios for (3S)-3-Amino-3-(5-bromo(2-pyridyl))propan-1-OL Based on Quantitative Differentiation Evidence

Stereoselective Synthesis of Chiral Kinase Inhibitor Intermediates

The defined (S)-stereochemistry and 5-bromo-2-pyridyl motif make this compound ideal for constructing ATP-competitive kinase inhibitor scaffolds where the pyridyl nitrogen participates in hinge-region hydrogen bonding and the bromine enables late-stage diversification via Suzuki coupling . The 1,3-amino alcohol backbone allows for cyclization to chiral six-membered heterocycles common in kinase inhibitor cores . Researchers should select the (3S)-enantiomer over the (3R) to ensure correct stereochemical presentation in the ATP-binding pocket.

Asymmetric Ligand Synthesis for Transition Metal Catalysis

The combination of a primary amine and primary alcohol on a chiral scaffold enables the synthesis of chiral bidentate ligands (e.g., amino alcohols, oxazolines) for asymmetric transition metal catalysis . The 5-bromo substituent permits subsequent modification to fine-tune steric and electronic properties without altering the chiral backbone [1]. The 1,3-relationship between the N and O donor atoms provides a six-membered chelate ring upon metal coordination, offering different bite angle and enantioselectivity compared to 1,2-amino alcohol-derived ligands (five-membered chelate) [2].

Medicinal Chemistry Library Diversification via Tandem Functionalization

The three orthogonal functional groups—primary amine, primary alcohol, and aryl bromide—enable sequential, chemoselective derivatization strategies (e.g., first amine acylation/reductive amination, then alcohol Mitsunobu/esterification, then Suzuki coupling on the bromopyridine) . This sequential functionalization capability reduces step count compared to non-brominated analogs that require pre-functionalization of the pyridine ring . The bromine also serves as a heavy atom label for mass spectrometry-based metabolic profiling and crystallographic phasing [1].

Chiral Probe Synthesis for Target Engagement and Chemical Biology Studies

The bromine atom at the 5-position of the 2-pyridyl ring provides a synthetic anchor for installing biotin, fluorophores, or photoaffinity labels via palladium-catalyzed cross-coupling, enabling the generation of chiral chemical probes for cellular target engagement studies . The (S)-configuration is critical for maintaining stereospecific target interactions, and procurement of the correct enantiomer (rather than the racemate or (R)-enantiomer) is essential for generating interpretable target engagement data .

Application

Selection Property

Validation Focus

Chiral kinase inhibitor intermediate synthesis

(S)-stereochemical control, 5-bromo-2-pyridyl coupling handle

Hinge-region binding geometry verification, enantiomeric purity

Asymmetric ligand synthesis for transition metal catalysis

1,3-amino alcohol scaffold for six-membered chelate

Bite angle and enantioselectivity assessment

Sequential library diversification

Orthogonal amine, alcohol, and aryl bromide groups

Chemoselective derivatization sequence verification

Chiral chemical probe synthesis

Bromine anchor for biotin/fluorophore installation

Stereospecific target engagement and probe integrity

• [1] PubChem. (3R)-3-Amino-3-(5-bromo(2-pyridyl))propan-1-OL. CID 96893732. View Source
• [2] US6258956B1. Synthesis of 3-amino-3-aryl propanoates. (3-Amino-3-aryl propanoate/ol scaffold utility). View Source